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Compound of Interest

Compound Name: (-)-Neoisomenthol

Cat. No.: B3416159 Get Quote

(-)-Neoisomenthol: A Comprehensive Technical
Guide
FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of the chemical properties, structure, and

relevant biological data of (-)-Neoisomenthol. The information is intended for researchers,

scientists, and professionals in drug development and related fields.

Chemical Structure and CAS Number
(-)-Neoisomenthol is a naturally occurring monoterpene alcohol. It is one of the eight

stereoisomers of menthol.

Chemical Formula: C₁₀H₂₀O

Molecular Weight: 156.27 g/mol

CAS Number: 64282-88-8

IUPAC Name: (1S,2S,5S)-5-methyl-2-(propan-2-yl)cyclohexan-1-ol

SMILES: C[C@H]1CC--INVALID-LINK--O">C@HC(C)C
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Structure:

Physicochemical Properties
A summary of the key physicochemical properties of menthol isomers is presented in the table

below. Specific data for (-)-Neoisomenthol is often reported as part of studies on the mixture

of menthol isomers.

Property Value Reference

Boiling Point ~212 °C [General Menthol Data]

Melting Point Data not readily available

Solubility

Soluble in ethanol, ether, and

other organic solvents;

sparingly soluble in water.

[General Menthol Data]

Biological Activity
(-)-Neoisomenthol, like other menthol stereoisomers, is known for its biological activity,

particularly its interaction with temperature-sensitive transient receptor potential (TRP)

channels.

Interaction with TRPM8
The primary molecular target for the cooling sensation of menthol isomers is the Transient

Receptor Potential Melastatin 8 (TRPM8) channel, a non-selective cation channel. Activation of

TRPM8 by agonists like (-)-Neoisomenthol leads to an influx of calcium and sodium ions,

depolarizing sensory neurons and eliciting a cooling sensation.

While specific quantitative data for the activation of TRPM8 by (-)-Neoisomenthol is limited in

publicly available literature, a study on its enantiomer, (+)-neoisomenthol, provides valuable

insight into the structure-activity relationship. The study reported the following EC₅₀ value for

(+)-neoisomenthol in activating the human TRPM8 channel:
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Compound EC₅₀ (µM) at +80 mV

(+)-Neoisomenthol ~206

Data from a study on menthol stereoisomers and TRPM8 activation.[1][2] It is important to note

that the potency of stereoisomers can vary significantly.

Anti-inflammatory and Analgesic Properties
(-)-Neoisomenthol has been reported to possess anti-inflammatory and analgesic properties.

[3] These effects are likely mediated, at least in part, through its interaction with TRPM8 and

potentially other signaling pathways involved in pain and inflammation. Further research is

needed to fully elucidate the specific mechanisms of action for the (-)-neoisomenthorl isomer.

Experimental Protocols
This section provides detailed methodologies for key experiments relevant to the study of (-)-
Neoisomenthol.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Isomer Analysis
Objective: To separate and identify (-)-Neoisomenthol from a mixture of menthol

stereoisomers.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS).

Chiral capillary column (e.g., β-cyclodextrin-based).

Procedure:

Sample Preparation: Dissolve the sample containing the menthol isomers in a suitable

solvent (e.g., hexane or ethanol) to a concentration of approximately 1 mg/mL.
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Injection: Inject 1 µL of the prepared sample into the GC with a split ratio (e.g., 1:50). The

injector temperature is typically set to 250°C.

Chromatographic Separation:

Oven Program: Start at an initial temperature (e.g., 60°C), hold for a few minutes, then

ramp the temperature at a specific rate (e.g., 2°C/min) to a final temperature (e.g., 180°C)

and hold.

Carrier Gas: Use helium at a constant flow rate.

Mass Spectrometry: The mass spectrometer is operated in electron ionization (EI) mode.

Scan a mass range of m/z 40-300.

Data Analysis: Identify the peaks corresponding to each isomer based on their retention

times and mass spectra. The elution order will depend on the specific chiral column used.

Whole-Cell Patch-Clamp Electrophysiology for TRPM8
Activation
Objective: To measure the activation of TRPM8 channels by (-)-Neoisomenthol in a cellular

model.

Cell Line: Human Embryonic Kidney (HEK293) cells stably expressing human TRPM8.

Solutions:

External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 glucose, pH

adjusted to 7.4 with NaOH.

Internal (Pipette) Solution (in mM): 140 CsCl, 10 HEPES, 1 EGTA, 2 Mg-ATP, pH adjusted to

7.2 with CsOH.

Ligand Solution: Prepare a stock solution of (-)-Neoisomenthol in ethanol and dilute to the

desired final concentrations in the external solution on the day of the experiment.

Procedure:
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Cell Culture: Grow HEK293-TRPM8 cells on glass coverslips.

Recording:

Transfer a coverslip to a recording chamber on an inverted microscope and perfuse with

the external solution.

Establish a whole-cell patch-clamp configuration.

Hold the cell at a membrane potential of -60 mV.

Apply voltage ramps (e.g., from -80 mV to +80 mV) to elicit currents.

Ligand Application: Perfuse the cells with solutions containing different concentrations of (-)-
Neoisomenthol.

Data Acquisition and Analysis:

Record the current responses at different ligand concentrations.

Plot the peak current amplitudes against the ligand concentration and fit the data with a

Hill equation to determine the EC₅₀ value.[1][2]

Signaling Pathway and Workflow Diagrams
The following diagrams illustrate the activation of the TRPM8 channel by an agonist like (-)-
Neoisomenthol and the general workflow for its analysis.

Cell Membrane
Extracellular Space

Intracellular Space

TRPM8 Channel (Closed) Inactive State TRPM8 Channel (Open) Active State

Conformational
Change

Ca²⁺Influx

Na⁺
Influx

(-)-Neoisomenthol

Binds to
channel Depolarization Neuronal Signal

(Cooling Sensation)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3416159?utm_src=pdf-body
https://www.benchchem.com/product/b3416159?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Asymmetric_Synthesis_of_Neomenthol.pdf
https://www.researchgate.net/publication/360846182_Synthesis_of_--menthol_Industrial_synthesis_routes_and_recent_development
https://www.benchchem.com/product/b3416159?utm_src=pdf-body
https://www.benchchem.com/product/b3416159?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Simplified signaling pathway of TRPM8 activation by (-)-Neoisomenthol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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